molecular formula C9H4Cl2FN B8784690 1,7-Dichloro-6-fluoroisoquinoline CAS No. 923021-49-2

1,7-Dichloro-6-fluoroisoquinoline

Cat. No.: B8784690
CAS No.: 923021-49-2
M. Wt: 216.04 g/mol
InChI Key: TYKCTIFMODKQPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,7-Dichloro-6-fluoroisoquinoline is a useful research compound. Its molecular formula is C9H4Cl2FN and its molecular weight is 216.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

923021-49-2

Molecular Formula

C9H4Cl2FN

Molecular Weight

216.04 g/mol

IUPAC Name

1,7-dichloro-6-fluoroisoquinoline

InChI

InChI=1S/C9H4Cl2FN/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H

InChI Key

TYKCTIFMODKQPO-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C2=CC(=C(C=C21)F)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.6 g (12.0 mmol) of 7-chloro-6-fluoro-isoquinoline 2-oxide (5) were heated in 40 ml of POCl3 at reflux for 4 h. After the mixture had cooled down to room temperature, it was poured on ice. The aqueous solution was extracted three times with dichloromethane. The combined organic layers were dried with magnesium sulfate and evaporated to yield 2.91 g of the title compound, which was used without further purification. Rt=2.34 min (Method A). Detected mass: 216.0/218.0 (M+H+).
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.